molecular formula C3H7NOS B3331259 Dl-alpha-aminothiopropionic acid CAS No. 79962-02-0

Dl-alpha-aminothiopropionic acid

Cat. No.: B3331259
CAS No.: 79962-02-0
M. Wt: 105.16 g/mol
InChI Key: YXXURDJTDAAEPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dl-alpha-aminothiopropionic acid is a chemical compound with the formula C3H7NOS. It has a molecular weight of 105.159 .


Synthesis Analysis

This compound can be synthesized using different methods. One method involves the reaction of L-cysteine with acrylonitrile in the presence of an acid catalyst . Another method involves the reaction of L-cysteine with acrylamide in the presence of alkaline catalysts .


Molecular Structure Analysis

The molecular structure of this compound is available as a 2D Mol file or as a computed 3D SD file . It contains a total of 12 bonds, including 5 non-H bonds, 1 multiple bond, 1 rotatable bond, 1 double bond, 1 thioacid (aliphatic), and 1 primary amine (aliphatic) .


Chemical Reactions Analysis

The analysis of this compound involves various methods such as high-performance liquid chromatography, gas chromatography-mass spectrometry, and capillary electrophoresis . Aromatic amino acids can be detected by their characteristic absorbance profiles .


Physical and Chemical Properties Analysis

This compound is a white crystalline solid that is soluble in water and ethanol. Its melting point is 113-114°C, and its boiling point is 260°C. It is a zwitterionic compound, meaning it has both acidic and basic functional groups in its structure.

Safety and Hazards

The safety data sheet for Dl-alpha-aminothiopropionic acid suggests that in case of inhalation, one should remove to fresh air. In case of eye contact, rinse thoroughly with plenty of water for at least 15 minutes, lifting lower and upper eyelids. Consult a physician. In case of skin contact, wash skin with soap and water. In case of ingestion, rinse mouth .

Properties

IUPAC Name

2-aminopropanethioic S-acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H7NOS/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YXXURDJTDAAEPH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)S)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H7NOS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

105.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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